Cas no 37943-43-4 (N-methyl pyridinium methyl sulfate)

• Product Name: N-methyl pyridinium methyl sulfate
• CAS No: 37943-43-4
• MF: C₇H₁₁NO₄S
• MW: 205.23154091835
• CID: 297807
• PubChem ID: 19958159
• Update Time: 2025-04-19

N-methyl pyridinium methyl sulfate Chemical and Physical Properties

Names and Identifiers

• N-methyl pyridinium methyl sulfate
• 1-methylpyridin-1-ium,methyl sulfate
• 37943-43-4
• SCHEMBL398916
• N-methylpyridinium methylsulfate
• 1-Methylpyridin-1-ium methyl sulfate
• DTXSID90601464
• 1-methylpyridin-1-ium;methyl sulfate

• Inchi： 1S/C6H8N.CH4O4S/c1-7-5-3-2-4-6-7;1-5-6(2,3)4/h2-6H,1H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： QZJOMPYEGLQVQM-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OC.[N+]1(C)C=CC=CC=1

Computed Properties

• Exact Mass: 205.04093
• Monoisotopic Mass: 205.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• PSA: 70.31